Cas no 1353943-69-7 (N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide)

N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide is a specialized organic compound featuring a cyclopropyl and piperidine moiety linked via an acetamide bridge. Its unique structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of pharmacologically active molecules. The cyclopropyl group enhances steric and electronic properties, while the piperidine scaffold offers versatility in binding interactions. This compound may serve as a key building block for developing ligands targeting central nervous system (CNS) receptors or enzymes. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery. High purity and stability further support its use in research applications.
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide structure
1353943-69-7 structure
Product Name:N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide
CAS No:1353943-69-7
MF:C11H20N2O
MW:196.289302825928
CID:2157861
Update Time:2025-05-19

N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-n-piperidin-2-ylmethyl-acetamide
    • N-cyclopropyl-N-(piperidin-2-ylmethyl)acetamide
    • AM92050
    • N-Cyclopropyl-N-piperidin-2-ylmethylacetamide
    • N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide
    • Inchi: 1S/C11H20N2O/c1-9(14)13(11-5-6-11)8-10-4-2-3-7-12-10/h10-12H,2-8H2,1H3
    • InChI Key: XFLFMSJQGGQLHB-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CC1CCCCN1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Topological Polar Surface Area: 32.299

N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM496473-1g
N-Cyclopropyl-N-(piperidin-2-ylmethyl)acetamide
1353943-69-7 97%
1g
$882 2022-09-03
Fluorochem
088175-1g
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide
1353943-69-7
1g
£755.00 2022-03-01

Additional information on N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide

N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide (CAS 1353943-69-7): A Comprehensive Overview

N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide (CAS 1353943-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropyl and piperidinyl moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Its molecular structure combines a cyclopropane ring with a piperidine scaffold, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide is partly due to its role in the development of novel therapeutic agents. Researchers are particularly intrigued by its potential as a central nervous system (CNS) modulator, given the pharmacological relevance of piperidine derivatives in neuroscience. Additionally, the cyclopropyl group is known to enhance metabolic stability, making this compound a valuable candidate for optimizing drug-like properties.

One of the most frequently asked questions about CAS 1353943-69-7 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which is crucial for its handling in laboratory settings. Furthermore, its stability at room temperature makes it suitable for long-term storage, a key consideration for researchers and manufacturers.

In the context of current trends, N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide aligns with the increasing demand for small-molecule modulators in drug development. With the rise of precision medicine and targeted therapies, compounds like this are being investigated for their ability to interact with specific biological targets. For instance, its structural features suggest potential applicability in G-protein-coupled receptor (GPCR) research, a hot topic in modern pharmacology.

Another area of interest is the synthetic accessibility of CAS 1353943-69-7. Organic chemists are exploring efficient routes to produce this compound with high yield and purity, as it serves as a precursor for more complex molecules. Recent advancements in catalytic amidation and ring-opening reactions have improved the scalability of its synthesis, addressing one of the common challenges in industrial applications.

From a commercial perspective, the market for N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide is expanding, driven by its utility in high-throughput screening and lead optimization. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for their R&D pipelines. Its compatibility with combinatorial chemistry techniques further enhances its appeal in drug discovery workflows.

Safety and regulatory compliance are also critical considerations for users of CAS 1353943-69-7. While it is not classified as a hazardous substance, proper handling protocols should be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, disposal, and personal protective equipment (PPE) recommendations.

In summary, N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide (CAS 1353943-69-7) represents a promising compound in the realm of medicinal chemistry and pharmaceutical research. Its unique structural attributes, combined with its potential applications in CNS drug development and GPCR targeting, make it a subject of ongoing scientific inquiry. As the demand for innovative small-molecule therapeutics grows, this compound is poised to play a pivotal role in advancing drug discovery efforts worldwide.

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